3-Butoxypiperidine
Overview
Description
Scientific Research Applications
Novel DNA Alkylating Agents
Research has led to the development of novel 3,4-epoxypiperidine derivatives, identified as efficient DNA alkylating agents. These compounds, based on the antitumor antibiotics azinomycins A and B, have shown significant DNA cleavage activity. The development of a 3,4-epoxypiperidine library containing derivatives with various functional groups highlights the potential for creating potent anticancer agents (Obika et al., 2010).
Neuroprotective Agents
3-Aminopyridine-2-carboxaldehyde thiosemicarbazone (3-AP) has been identified as a neuroprotectant, showing potential for the treatment of neurodegenerative diseases. Originally developed for cancer therapy, 3-AP has demonstrated potency in blocking ischemic and hypoxic neurotoxicity, suggesting its broader application beyond oncology (Jiang et al., 2006).
Anticancer Applications
Several studies have focused on the development and evaluation of compounds for anticancer applications. For instance, dinuclear gold(III) compounds with bipyridyl ligands have been studied for their antiproliferative effects and interactions with DNA and proteins, indicating their potential as anticancer agents (Casini et al., 2006). Additionally, the ribonucleotide reductase inhibitor 3-AP has been explored in various phases of clinical trials for its potential to treat advanced cancers, highlighting the ongoing search for effective cancer therapies (Wadler et al., 2004).
Drug Development and Disease Treatment
The synthesis and evaluation of compounds for their potential therapeutic applications span various diseases beyond cancer. For instance, butein, a natural product, has been studied for its wide range of biological properties, including antioxidant, anti-inflammatory, anticancer, antidiabetic, hypotensive, and neuroprotective effects. Such studies underscore the importance of natural products and synthetic derivatives in developing new treatments for chronic diseases (Padmavathi et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
3-butoxypiperidine |
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InChI |
InChI=1S/C9H19NO/c1-2-3-7-11-9-5-4-6-10-8-9/h9-10H,2-8H2,1H3 |
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| Source | PubChem | |
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| Description | Data deposited in or computed by PubChem | |
InChI Key |
WFTCSRKIJRCDCV-UHFFFAOYSA-N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC1CCCNC1 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19NO |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70655708 |
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| Record name | 3-Butoxypiperidine | |
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Molecular Weight |
157.25 g/mol |
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| Source | PubChem | |
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CAS No. |
946725-65-1 |
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| Record name | 3-Butoxypiperidine | |
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| Record name | 3-Butoxypiperidine | |
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| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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